Cas no 87466-78-2 (2-Propenenitrile, 2-(dimethoxymethyl)-3-methoxy-)

• Product Name: 2-Propenenitrile, 2-(dimethoxymethyl)-3-methoxy-
• CAS No: 87466-78-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 656052
• PubChem ID: 53805039
• Update Time: 2025-04-19

2-Propenenitrile, 2-(dimethoxymethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-(dimethoxymethyl)-3-methoxy-
• 2-(dimethoxymethyl)-3-methoxyprop-2-enenitrile
• 87466-78-2
• FLCFSWDRVQTDOK-UHFFFAOYSA-N
• SCHEMBL10806870
• DTXSID40706796
• 2-methoxymethylene-3,3-dimethoxypropanenitrile

• Inchi： 1S/C7H11NO3/c1-9-5-6(4-8)7(10-2)11-3/h5,7H,1-3H3
• InChI Key： FLCFSWDRVQTDOK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)=COC)OC

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 51.5Ų